(2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid

• Molecular Formula: C16H16BrNO6S
• Molecular Weight: 430.3 g/mol
• IUPAC Name: 2-[2-bromo-4-[(E)-(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]-6-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C16H16BrNO6S/c1-8(2)18-15(21)12(25-16(18)22)6-9-4-10(17)14(11(5-9)23-3)24-7-13(19)20/h4-6,8H,7H2,1-3H3,(H,19,20)/b12-6+
• InChI Key: VUHUOLBBUNHUMR-WUXMJOGZSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=CC(=C(C(=C2)Br)OCC(=O)O)OC)/SC1=O
• SMILES: CC(C)N1C(=O)C(=CC2=CC(=C(C(=C2)Br)OCC(=O)O)OC)SC1=O

Description

(2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful for a variety of research purposes. In

Mechanism of Action

The mechanism of action of (2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid involves the inhibition of certain enzymes and proteins that are involved in the development and progression of diseases. This compound has been found to be particularly effective in inhibiting the activity of certain kinases and phosphatases, which are known to play a role in the development of cancer and other diseases.
Biochemical and Physiological Effects:
(2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid has been found to have a range of biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (cell death) in these cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid in lab experiments is its unique mechanism of action, which may make it effective in targeting specific cells and proteins. Additionally, this compound has been found to have a relatively low toxicity, which may make it safer to use in lab experiments. However, one limitation of using this compound is that it can be difficult and expensive to synthesize, which may limit its availability for research purposes.

Future Directions

There are a number of future directions for research involving (2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid. One area of research that may be of interest is the development of new drugs based on this compound for the treatment of cancer and other diseases. Additionally, further research may be needed to better understand the mechanism of action of this compound and its potential applications in other areas of scientific research. Finally, research may be needed to develop more efficient and cost-effective synthesis methods for this compound, which may make it more widely available for research purposes.

Synthesis Methods

The synthesis of (2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid involves a series of steps that require specialized equipment and expertise. The synthesis begins with the preparation of 2-bromo-4-hydroxy-6-methoxyphenol, which is then reacted with 2,4-thiazolidinedione to form the intermediate compound. This intermediate is then reacted with propan-2-ylamine to form the final product.

Scientific Research Applications

(2-bromo-4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-6-methoxyphenoxy)acetic acid has been studied for its potential applications in a variety of scientific research fields. One area of research where this compound has shown promise is in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease. This compound has been found to have a unique mechanism of action that makes it effective in targeting specific cells and proteins.